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Compound of Interest

4-tert-Octylphenol
Compound Name:
monoethoxylate-13C6

Cat. No.: B565140

Technical Guide: 4-tert-Octylphenol
monoethoxylate-13C6

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of 4-tert-
Octylphenol monoethoxylate-13C6, including its certificate of analysis information, detailed
experimental protocols for its quantification, and an examination of the biological signaling
pathways affected by its unlabeled analogue, 4-tert-Octylphenol.

Certificate of Analysis Data

4-tert-Octylphenol monoethoxylate-13C6 is a stable isotope-labeled compound primarily
utilized as an internal standard in analytical chemistry for the accurate quantification of 4-tert-
Octylphenol monoethoxylate in various matrices.[1] Below is a summary of its key analytical
and physical data.

Table 1: Chemical and Physical Properties
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Property

Value

Chemical Name

13Ce)cyclohexa-1,3,5-trien-1-ylJoxyethanol

CAS Number

1173019-48-1[2]

Unlabeled CAS Number

2315-67-5[2]

Molecular Formula 13C6C10H2602[2]
Molecular Weight 256.33 g/mol [2]
Purity >95% (as determined by HPLC)[2]

Product Format

Neat or in solution (e.g., acetone)

Storage Temperature

+4°C or -20°C depending on the format[2][3]

Isotope Labeling

Carbon-13 (:3C)[2]

Experimental Protocols

The primary application of 4-tert-Octylphenol monoethoxylate-13C6 is as an internal

standard in chromatographic methods for the detection and quantification of 4-tert-octylphenol

and its ethoxylates. These compounds are known endocrine disruptors and environmental

contaminants. The following are representative protocols for their analysis.

This method is suitable for the analysis of 4-tert-octylphenol in agueous samples such as urine

or environmental water.[4][5]

Sample Preparation: Solid-Phase Extraction (SPE)

o Sample Pre-treatment: For biological samples like urine, enzymatic hydrolysis is performed

to deconjugate the analytes.[4][5] The sample is then acidified.

o SPE Cartridge Conditioning: An SPE cartridge (e.g., Oasis HLB) is conditioned sequentially

with methanol and acidified water.[6]

o Sample Loading: The pre-treated sample, spiked with 4-tert-Octylphenol monoethoxylate-

13C6 internal standard, is loaded onto the conditioned SPE cartridge.[6]
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Washing: The cartridge is washed to remove interferences.

Elution: The analytes and the internal standard are eluted with an appropriate solvent, such
as methanol or dichloromethane.[6]

Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and
reconstituted in a mobile phase-compatible solvent.

LC-MS/MS Conditions

LC System: A high-performance liquid chromatography (HPLC) system.

Column: A C8 or C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C8, 5 um, 4.6 x 50
mm).[4]

Mobile Phase: A gradient of acetonitrile and water is commonly used.[4]

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization
(ESI) source, operated in negative ion mode.[5]

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific
precursor-to-product ion transitions for both the analyte and the 13Ce-labeled internal
standard.

This method is suitable for the analysis of 4-tert-octylphenol in various biological and

environmental samples.[7]

Sample Preparation

Extraction: Analytes are extracted from the sample matrix using a solvent such as
acetonitrile. Lipids can be removed by a hexane-acetonitrile partition.[7]

Internal Standard Spiking: 4-tert-Octylphenol monoethoxylate-13C6 is added to the
extract.

Cleanup: The extract is cleaned up using a sorbent like Florisil in a column chromatography
setup.[7]
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 Derivatization (Optional but Recommended): To improve volatility and thermal stability, the
extract is derivatized, for example, by silylation.

» Concentration: The cleaned and derivatized extract is concentrated before injection.
GC-MS Conditions

o GC System: A gas chromatograph with a suitable capillary column (e.g., a non-polar or
medium-polarity column).

« Injection: Splitless injection is typically used for trace analysis.

o Carrier Gas: Helium.

o Oven Temperature Program: A temperature gradient is used to separate the analytes.
e Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

o Detection: Selected lon Monitoring (SIM) is employed to monitor characteristic ions of the
analyte and the internal standard for sensitive and selective quantification.[7]

Signaling Pathways and Biological Effects of 4-tert-
Octylphenol

As a 13C-labeled internal standard, 4-tert-Octylphenol monoethoxylate-13C6 is not intended
for biological studies. However, its unlabeled counterpart, 4-tert-octylphenol, is a well-
documented endocrine-disrupting chemical that primarily exerts its effects by mimicking
estrogen.[8][9]

4-tert-Octylphenol is a xenoestrogen that can bind to estrogen receptors (ERa and ERp),
initiating a signaling cascade that is normally triggered by endogenous estrogens like estradiol.
[8] This can lead to the disruption of normal endocrine function.
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Caption: Estrogen receptor signaling pathway disrupted by 4-tert-Octylphenol.

The following diagram illustrates a typical workflow for the analysis of 4-tert-octylphenol in a
biological matrix using its 3Ce-labeled internal standard.
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Caption: General experimental workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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